Cas no 1255574-96-9 (7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline)

• Product Name: 7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline
• CAS No: 1255574-96-9
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• CID: 5445533
• PubChem ID: 9643000
• Update Time: 2025-10-25

7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-N-[(E)-(4-methoxyphenyl)methylideneamino]quinolin-4-amine
• 7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline

• Inchi： 1S/C17H14ClN3O/c1-22-14-5-2-12(3-6-14)11-20-21-16-8-9-19-17-10-13(18)4-7-15(16)17/h2-11H,1H3,(H,19,21)/b20-11+
• InChI Key： UPRMZZHVZXIXIG-RGVLZGJSSA-N
• SMILES： N1=C2C(C=CC(Cl)=C2)=C(N/N=C/C2=CC=C(OC)C=C2)C=C1

Additional information on 7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline

7-Chloro-4-{2-(4-Methoxyphenyl)methylidenehydrazin-1-yl}Quinoline (CAS No. 1255574-96-9)

The compound 7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline (CAS No. 1255574-96-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline backbone with a methylidenehydrazine moiety and a methoxyphenyl group. The integration of these functional groups imparts distinctive electronic and optical properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of methylidenehydrazine derivatives in the development of advanced materials, particularly in the realm of organic electronics. The quinoline core of this compound serves as a versatile platform for further functionalization, enabling the exploration of its applications in light-emitting diodes (LEDs), photovoltaic devices, and sensors. Researchers have demonstrated that the presence of the chlorine substituent at the 7-position significantly influences the electronic properties of the molecule, enhancing its stability and conductivity under various conditions.

The synthesis of 7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically includes the formation of the quinoline skeleton, followed by substitution reactions to introduce the methylidenehydrazine and methoxyphenyl groups. This compound has been synthesized using both solution-phase and solid-phase methodologies, with varying yields depending on the specific conditions employed.

In terms of physical properties, this compound exhibits a high degree of planarity due to the conjugated nature of its structure, which is advantageous for applications requiring strong electronic interactions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for solution-based processing techniques commonly used in materials science. Additionally, the presence of the methoxyphenyl group introduces steric effects that can be exploited to control molecular packing in thin films, further enhancing its utility in device applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed quantum mechanical simulations of 7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline, providing insights into its electronic structure and reactivity. These studies have revealed that the molecule's frontier molecular orbitals are significantly influenced by the electron-withdrawing chlorine substituent and the electron-donating methoxy group, leading to a fine-tuned balance between electron transport and optical properties.

One area where this compound has shown particular promise is in organic photovoltaics (OPVs). The combination of its strong absorption characteristics and favorable energy levels makes it an attractive candidate for use as an electron donor or acceptor material in bulk heterojunction solar cells. Experimental results from recent studies have demonstrated that films prepared from this compound exhibit high charge carrier mobility and excellent stability under prolonged exposure to light, suggesting its potential for commercial applications.

In conclusion, 7-chloro-4-{2-(4-methoxyphenyl)methylidenehydrazin-1-yl}quinoline (CAS No. 1255574-96-9) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable electronic and optical properties, positions it as a key player in the development of next-generation organic electronic devices. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.